Cas no 143689-05-8 (2,2-dimethylpentan-1-amine)

• Product Name: 2,2-dimethylpentan-1-amine
• CAS No: 143689-05-8
• MF: C₇H₁₇N
• MW: 115.21658205986
• CID: 3204640
• PubChem ID: 54389327
• Update Time: 2025-06-13

2,2-dimethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-PENTANAMINE, 2,2-DIMETHYL-
• 2,2-dimethylpentan-1-amine
• SCHEMBL3837428
• AKOS012032848
• EN300-1249420
• 143689-05-8
• G50719

• Inchi： 1S/C7H17N/c1-4-5-7(2,3)6-8/h4-6,8H2,1-3H3
• InChI Key： ZPRFOBABMGYPIP-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CCC

Computed Properties

• Exact Mass: 115.136099547Da
• Monoisotopic Mass: 115.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 57.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethylpentan-1-amine

Professional Introduction to 2,2-Dimethylpentan-1-amine (CAS No. 143689-05-8)

2,2-Dimethylpentan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 143689-05-8, is a significant organic compound with a wide range of applications in the field of pharmaceuticals and chemical synthesis. This compound belongs to the amine class, characterized by its molecular structure that includes a primary amine functional group attached to a branched alkyl chain. The presence of two methyl groups at the second carbon atom in the pentane backbone imparts unique chemical properties that make it valuable in various synthetic pathways.

The molecular formula of 2,2-dimethylpentan-1-amine is C₇H₁₇N, reflecting its composition of seven carbon atoms, eighteen hydrogen atoms, and one nitrogen atom. The compound exhibits a high degree of steric hindrance due to the branched structure, which can influence its reactivity and interactions with other molecules. This steric effect is particularly relevant in pharmaceutical applications where precise molecular interactions are crucial for drug efficacy and selectivity.

In recent years, 2,2-dimethylpentan-1-amine has garnered attention in the development of novel pharmaceutical intermediates. Its structural features make it a versatile building block for more complex molecules, including bioactive compounds. Researchers have explored its utility in synthesizing analogs of existing drugs, aiming to improve pharmacokinetic properties such as solubility and metabolic stability. The compound's ability to serve as a precursor in peptide mimetics and peptidomimetics has also been investigated, offering potential benefits in the treatment of various diseases.

One of the most compelling aspects of CAS No. 143689-05-8 is its role in the synthesis of chiral compounds. The branched structure provides opportunities for creating enantiomerically pure or enriched derivatives, which are essential for many therapeutic applications where stereochemistry dictates biological activity. Recent studies have demonstrated successful applications of this compound in asymmetric synthesis, leveraging its structural motifs to achieve high yields and enantiomeric excesses in key intermediates for drug development.

The pharmaceutical industry has also examined 2,2-dimethylpentan-1-amine for its potential as a ligand in drug-receptor interactions. Its amine group can form hydrogen bonds with polar regions of biological targets, while the hydrophobic methyl groups contribute to membrane interactions. This dual functionality has been exploited in designing small-molecule inhibitors targeting enzymes and receptors involved in metabolic disorders and inflammatory conditions. Preliminary studies suggest that derivatives of this compound exhibit promising activity in preclinical models.

Beyond pharmaceuticals, CAS No. 143689-05-8 finds applications in agrochemicals and specialty chemicals. Its structural framework is conducive to modifications that enhance stability and bioavailability, making it a candidate for developing new pesticides or herbicides with improved environmental profiles. Additionally, the compound's reactivity allows for the creation of novel polymers and coatings with tailored properties, such as enhanced durability or biodegradability.

The synthesis of 2,2-dimethylpentan-1-amine typically involves multi-step organic reactions starting from readily available precursors like butyraldehyde or isobutyl bromide. Catalytic processes often employed include reduction reactions using metal hydrides or transition metal catalysts to introduce the amine functionality efficiently. Advances in green chemistry have also led to innovations in synthesizing this compound with reduced environmental impact, emphasizing solvent-free reactions or biocatalytic methods.

In conclusion, 2,2-dimethylpentan-1-amine (CAS No. 143689-05-8) represents a valuable chemical entity with diverse applications across multiple industries. Its unique structural features enable its use as a key intermediate in pharmaceutical synthesis, contributing to the development of new therapeutics targeting various diseases. Furthermore, its potential in agrochemicals and material science underscores its versatility as a building block for innovative solutions. As research continues to uncover new methodologies and applications for this compound, its importance is expected to grow further within the chemical and pharmaceutical sectors.